Cas no 1190-76-7 ((2Z)-but-2-enenitrile)

(2Z)-but-2-enenitrile structure
(2Z)-but-2-enenitrile structure
Product Name:(2Z)-but-2-enenitrile
CAS No:1190-76-7
MF:C4H5N
MW:67.0892007350922
MDL:MFCD01656472
CID:172145
PubChem ID:643774
Update Time:2025-09-18

(2Z)-but-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Butenenitrile, (2Z)-(9CI)
    • (Z)-2-Butenenitrile
    • CIS-CROTONONITRILE
    • (2Z)-but-2-enenitrile
    • isocrotononitrile
    • 1190-76-7
    • CIS-.BETA.-METHYLACRYLONITRILE
    • DTXSID801030723
    • (Z)-but-2-enenitrile
    • cis-but-2-enenitrile
    • NSC165574
    • Isocrotonic nitrile
    • Crotononitrile, (Z)-
    • cis-Cyanopropene
    • cis-2-Butenenitrile
    • UNII-F827TLS5FM
    • 4-02-00-01507 (Beilstein Handbook Reference)
    • BRN 1719746
    • (Z)-CH3CH=CHCN
    • cis-1-Propenyl cyanide
    • 2-butenenitrile, (2Z)-
    • 2-Butenenitrile, (Z)-
    • F827TLS5FM
    • cis-beta-Methylacrylonitrile
    • (Z)-Crotononitrile
    • 2-BUTENENITRILE, CIS-
    • NSC-165574
    • 2-Butenenitrile, (2Z )-
    • MDL: MFCD01656472
    • Inchi: 1S/C4H5N/c1-2-3-4-5/h2-3H,1H3/b3-2-
    • InChI Key: NKKMVIVFRUYPLQ-IHWYPQMZSA-N
    • SMILES: N#C/C=C\C

Computed Properties

  • Exact Mass: 67.04225
  • Monoisotopic Mass: 67.042199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 72.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 0.8

Experimental Properties

  • Density: 0.8190
  • Melting Point: -72.6°C
  • Boiling Point: 108.92°C (estimate)
  • Flash Point: 20°C
  • Refractive Index: 1.4134
  • PSA: 23.79

(2Z)-but-2-enenitrile Security Information

  • Hazardous Material transportation number:2924
  • HazardClass:3.1
  • PackingGroup:II

(2Z)-but-2-enenitrile Pricemore >>

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